N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide

• Molecular Formula: C14H16IN3O
• Molecular Weight: 369.2 g/mol
• IUPAC Name: N-(1-ethyl-3,5-dimethylpyrazol-4-yl)-3-iodobenzamide
• InChI: InChI=1S/C14H16IN3O/c1-4-18-10(3)13(9(2)17-18)16-14(19)11-6-5-7-12(15)8-11/h5-8H,4H2,1-3H3,(H,16,19)
• InChI Key: GUABSLKYYMXAFG-UHFFFAOYSA-N
• SMILES: CCN1C(=C(C(=N1)C)NC(=O)C2=CC(=CC=C2)I)C

Description

N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide, also known as EIPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. EIPA is a selective inhibitor of the Na+/H+ exchanger (NHE), a membrane protein that plays a critical role in regulating intracellular pH and cell volume. EIPA has been used in a variety of studies to investigate the role of NHE in various physiological and pathological processes.

Mechanism of Action

N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide works by selectively inhibiting NHE, a membrane protein that plays a critical role in regulating intracellular pH and cell volume. NHE is responsible for exchanging extracellular Na+ ions for intracellular H+ ions, thus regulating intracellular pH. By inhibiting NHE, N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide disrupts this exchange, leading to a decrease in intracellular pH and an increase in cell volume.
Biochemical and Physiological Effects:
N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide has been shown to inhibit cell proliferation and increase sensitivity to chemotherapy. In cardiac cells, N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide has been shown to protect against ischemia-reperfusion injury by reducing intracellular Na+ and Ca2+ overload. N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide has also been shown to have anti-inflammatory effects by inhibiting NHE activity in immune cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide is its selectivity for NHE, allowing for specific inhibition of this target protein. N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide is its potential for off-target effects, as it may interact with other proteins or ion channels. Additionally, the effects of N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide may be cell-type specific, and its efficacy may vary depending on the experimental conditions.

Future Directions

There are several potential future directions for research involving N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide. One area of interest is the development of more potent and selective NHE inhibitors based on the structure of N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide. Another area of interest is the investigation of the role of NHE in other physiological processes, such as neuronal signaling and immune function. Additionally, N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide may have potential therapeutic applications in the treatment of various diseases, including cancer, cardiovascular disease, and inflammation.

Synthesis Methods

N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide can be synthesized using a multistep reaction starting from commercially available starting materials. The synthesis involves the reaction of 3-iodobenzoyl chloride with 1-ethyl-3,5-dimethylpyrazole in the presence of a base such as triethylamine. The resulting intermediate is then treated with an amine such as diethylamine to yield the final product, N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide.

Scientific Research Applications

N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide has been used in a variety of scientific studies to investigate the role of NHE in various physiological and pathological processes. One of the most significant applications of N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide has been in the field of cancer research. NHE has been shown to play a critical role in the development and progression of cancer by regulating intracellular pH and cell volume. N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-iodobenzamide has been used to inhibit NHE activity in cancer cells, leading to reduced cell proliferation and increased sensitivity to chemotherapy.